Cas no 27376-74-5 (13,14-Dihydro-PGF2α)

13,14-Dihydro-PGF2α is a prostaglandin F2α (PGF2α) analog characterized by the saturation of the 13,14 double bond in its structure. This modification enhances its stability compared to native PGF2α, reducing susceptibility to enzymatic degradation and improving its utility in research applications. The compound retains biological activity as a prostaglandin receptor agonist, making it valuable for studying smooth muscle contraction, reproductive physiology, and inflammatory pathways. Its increased metabolic stability allows for more consistent experimental results in vitro and in vivo. Researchers utilize 13,14-Dihydro-PGF2α as a tool compound to investigate prostaglandin-mediated signaling without the rapid inactivation observed with PGF2α.
13,14-Dihydro-PGF2α structure
13,14-Dihydro-PGF2α structure
Product Name:13,14-Dihydro-PGF2α
CAS No:27376-74-5
MF:C20H36O5
MW:356.49684715271
MDL:MFCD00216072
CID:282433
PubChem ID:5283080
Update Time:2025-06-07

13,14-Dihydro-PGF2α Chemical and Physical Properties

Names and Identifiers

    • Prost-5-en-1-oic acid,9,11,15-trihydroxy-, (5Z,9a,11a,15S)-
    • 13,14-DIHYDRO PROSTAGLANDIN F2ALPHA
    • 13,14-dihydro Prostaglandin F2α
    • 13,14-dihydro PGF2a
    • 13,14-Dihydrodinoprost
    • 9ALPHA,11ALPHA,15S-TRIHYDROXY-PROST-5Z-EN-1-OIC ACID
    • 27376-74-5
    • 13,14-dihydro Prostaglandin F2 alpha
    • (5Z,9alpha,11alpha,15S)-9,11,15-trihydroxyprost-5-en-1-oic acid
    • LMFA03010079
    • J-016751
    • UGU
    • BDW7J7JKJ3
    • PD021302
    • 13,14-Dihydroprostaglandin F2.alpha.
    • SR-01000946489
    • Prost-5-en-1-oic acid, 9,11,15-trihydroxy-, (5Z,9.alpha.,11.alpha.,15S)-
    • (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3S)-3-hydroxyoctyl]cyclopentyl]hept-5-enoic acid
    • DTXSID801315630
    • SCHEMBL1747671
    • Prost-5-en-1-oic acid, 9,11,15-trihydroxy-, (5Z,9alpha,11alpha,15S)-
    • Dihydroprostaglandin F2alpha
    • AKOS040755073
    • ONO-207
    • 13,14-dihydro-prostaglandin F2alpha
    • 9S,11R,15S-trihydroxy-5Z-prostenoic acid
    • 9.alpha.,11.alpha.,15S-Trihydroxyprost-5Z-en-1-oic acid
    • 13,14-dihydro-PGF2alpha
    • Q27160197
    • 13,14-Dihydroprostaglandin F2-alpha
    • HMS3648D16
    • (Z)-7-[(1R, 2R, 3R, 5S)-3, 5-dihydroxy-2-[(3S)-3-hydroxyoctyl]cyclopentyl]hept-5-enoic acid
    • LLQBSJQTCKVWTD-NFUXFLSFSA-N
    • 13,14-Dihydroprostaglandin F2alpha
    • SR-01000946489-1
    • 13,14-dihydro Prostaglandin F2??
    • CHEBI:88346
    • (Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((S)-3-hydroxyoctyl)cyclopentyl)hept-5-enoic acid
    • Prost-5-en-1-oic acid,9,11,15-trihydroxy-,(5z,9a,11a,15s)-
    • 13,14-DIHYDROPROSTAGLANDINF2ALPHA
    • ONO 207
    • 13,14-Dihydro-PGF2I+/-
    • HY-114841
    • CS-0064449
    • 13,14-Dihydro-PGF2α
    • MDL: MFCD00216072
    • Inchi: 1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,15-19,21-23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t15-,16+,17+,18-,19+/m0/s1
    • InChI Key: LLQBSJQTCKVWTD-NFUXFLSFSA-N
    • SMILES: O[C@@H]1C[C@@H]([C@H](C/C=C\CCCC(=O)O)[C@H]1CC[C@H](CCCCC)O)O

Computed Properties

  • Exact Mass: 356.25600
  • Monoisotopic Mass: 356.25627424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 13
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • PSA: 97.99000
  • LogP: 3.26690

13,14-Dihydro-PGF2α Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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